Cas no 1262002-22-1 (4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol)

• Product Name: 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol
• CAS No: 1262002-22-1
• MF: C₁₅H₁₃F₃O₃
• MW: 298.257135152817
• MDL: MFCD18315362
• CID: 2768650
• PubChem ID: 53221102
• Update Time: 2025-11-02

4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315362
• 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol, 95%
• DTXSID70685787
• 4-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)-2-METHOXYPHENOL
• 2',3-Dimethoxy-5'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• 1262002-22-1
• 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol

• MDL： MFCD18315362
• Inchi： 1S/C15H13F3O3/c1-20-13-6-4-10(15(16,17)18)8-11(13)9-3-5-12(19)14(7-9)21-2/h3-8,19H,1-2H3
• InChI Key： NSIZEABHPKHPBG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1C=CC(=C(C=1)OC)O)OC)(F)F

Computed Properties

• Exact Mass: 298.082
• Monoisotopic Mass: 298.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 4

Additional information on 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol

Comprehensive Overview of 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol (CAS No. 1262002-22-1)

4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol (CAS 1262002-22-1) is a specialized organic compound with a unique molecular structure that combines methoxy and trifluoromethyl functional groups. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug development and advanced material synthesis. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it particularly valuable in medicinal chemistry.

In recent years, researchers have focused on compounds containing methoxyphenol derivatives due to their antioxidant properties and potential therapeutic benefits. The 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol structure is particularly interesting because it combines these beneficial properties with the added advantages of fluorine substitution. This combination makes it a promising candidate for applications in areas such as neurodegenerative disease research and anti-inflammatory drug development.

The synthesis of 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol typically involves multi-step organic reactions, including etherification and aromatic substitution processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing this compound and ensuring its purity. The growing demand for high-purity methoxyphenol derivatives in research laboratories has led to increased commercial availability of this compound from specialty chemical suppliers.

From a market perspective, the global demand for fluorinated organic compounds like 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol has been steadily increasing. This trend is driven by the pharmaceutical industry's need for novel drug candidates with improved pharmacokinetic properties. The compound's unique structural features make it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

Recent scientific literature highlights several potential applications of 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol in medicinal chemistry. Researchers are investigating its use as a building block for developing new classes of enzyme inhibitors and receptor modulators. The compound's ability to modulate oxidative stress pathways has also sparked interest in its potential neuroprotective effects, aligning with current research trends in neurodegenerative diseases.

In material science, the trifluoromethylphenyl moiety of this compound offers interesting possibilities for developing advanced polymers with unique thermal and chemical resistance properties. The combination of methoxy and trifluoromethyl groups can influence material characteristics such as solubility, glass transition temperature, and dielectric properties, making it valuable for specialty polymer applications.

Quality control is crucial when working with 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol, particularly for pharmaceutical applications. Reputable suppliers provide comprehensive analytical data, including chromatographic purity profiles and spectroscopic characterization. Researchers should verify the compound's identity and purity through appropriate analytical methods before use in sensitive applications.

The stability of 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol under various conditions is an important consideration for storage and handling. Proper storage in cool, dry conditions away from light is generally recommended to maintain the compound's integrity over time. Stability studies have shown that the compound remains stable under standard laboratory conditions for extended periods.

From a regulatory perspective, 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol is not currently classified as a controlled substance in most jurisdictions. However, researchers should always consult local regulations and institutional policies when working with any chemical compound, especially for pharmaceutical applications.

The future research directions for 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol appear promising. Current investigations focus on expanding its applications in drug discovery and material science. The compound's unique structural features continue to attract interest from both academic and industrial researchers exploring new therapeutic agents and advanced materials.

For researchers interested in obtaining 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol, it's important to source the compound from reputable suppliers who can provide detailed technical data and certificates of analysis. The compound is typically available in research quantities, with pricing varying based on purity and supplier.

In conclusion, 4-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxyphenol (CAS 1262002-22-1) represents an interesting and versatile compound with significant potential in pharmaceutical research and material science applications. Its unique combination of functional groups offers multiple avenues for scientific exploration and development, making it a valuable tool for researchers in various fields.